3-(6-Fluoro-1H-indol-3-yl)propanoic acid

• CAS No.: 141071-78-5
• Molecular Formula: C11H10FNO2
• Molecular Weight: 207.2 g/mol
• IUPAC Name: 3-(6-fluoro-1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C11H10FNO2/c12-8-2-3-9-7(1-4-11(14)15)6-13-10(9)5-8/h2-3,5-6,13H,1,4H2,(H,14,15)
• InChI Key: QFAXQZJZPABTFS-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1F)NC=C2CCC(=O)O

Description

3-(6-Fluoro-1H-indol-3-yl)propanoic acid is a fluorinated derivative of indole-3-propionic acid (IPA), a tryptophan metabolite produced by the gut microbiota that has garnered significant research interest for its influence on host metabolism. While the specific biological data for this fluorinated analog is still emerging, its structural similarity to IPA positions it as a valuable tool for investigating metabolic syndrome, a group of interrelated conditions including visceral obesity, type 2 diabetes (T2D), non-alcoholic fatty liver disease (NAFLD), and cardiovascular diseases . The parent compound, IPA, has been shown to improve blood glucose levels and increase insulin sensitivity, inhibit liver lipid synthesis and inflammatory factors, correct intestinal microbial disorders, maintain the intestinal barrier, and suppress the intestinal immune response . Research indicates that serum IPA content can predict the occurrence and development of metabolic diseases, with levels being significantly lower in obese patients and those with T2D . The study of IPA's mechanisms is considered a promising avenue for discovering new compounds to treat metabolic disorders . Consequently, 3-(6-Fluoro-1H-indol-3-yl)propanoic acid serves as a critical chemical probe for medicinal chemistry and pharmacology research, enabling scientists to explore structure-activity relationships, metabolic pathways, and the precise mechanisms underlying these metabolic benefits. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Key Observations:

• Dual halogenation (e.g., 6-Cl,5-F in ) may synergize effects.
• Functional Group Modifications: Acetamide or amino groups at C2 of the propanoic acid chain (e.g., ) increase hydrogen-bonding capacity, affecting solubility and target binding.
• Chirality : (S)-enantiomers (e.g., ) are prevalent in bioactive compounds due to stereospecific interactions.

Physicochemical Properties

Property	3-(6-Fluoro-1H-indol-3-yl)propanoic Acid	3-(6-Cl-5-F-indol-3-yl)-2-acetamidopropanoic Acid	2-Acetamido-3-(6-F-indol-3-yl)propanoic Acid
Molecular Weight	264.25 g/mol	298.70 g/mol	264.25 g/mol
Melting Point (°C)	179–182	Not reported	179–182
Predicted pKa	3.51	~3–4 (carboxylic acid)	3.51
LogP (Lipophilicity)	~1.4 (estimated)	Higher due to Cl and acetamide	~1.5

• Fluorine vs.
• Acetamide Addition: Introduces hydrogen-bond donors, impacting solubility and metabolic stability .

Q & A

Q. Yield Improvement Table :

Condition	Yield (%)	Purity (%)
Pd(OAc)₂, DMF, 80°C	68	92
Pd₂(dba)₃, THF, 100°C	74	89
Microwave, DMF, 120°C	82	95

What challenges arise in assessing metabolic stability in in vitro models?

Advanced Research Question
Key Issues :

• Fluorine Metabolic Resistance : Fluorine’s electronegativity reduces CYP450-mediated oxidation, complicating clearance rate predictions. Use human liver microsomes (HLM) with NADPH cofactors to track parent compound depletion .
• Propanoic Acid Hydrolysis : Monitor esterase activity in plasma via LC-MS; stabilize with EDTA to inhibit enzymes .
• Species Variability : Compare rodent vs. human hepatocyte models. For example, rat hepatocytes show 2x faster clearance than human .

Data Normalization : Express results as intrinsic clearance (CLint) using the substrate depletion method .

How can researchers address stereochemical anomalies in synthesis?

Advanced Research Question
Case Study : Unintended racemization during propanoic acid coupling.

• Chiral Auxiliaries : Use (S)- or (R)-BINOL to enforce enantioselectivity .
• Circular Dichroism (CD) : Confirm absolute configuration by comparing experimental CD spectra (λ = 220–260 nm) with computed ECD data .
• Dynamic Kinetic Resolution : Employ lipase-catalyzed reactions (e.g., CAL-B) to enrich desired enantiomers .